2-cyano-N-(prop-2-yn-1-yl)acetamide

• IUPAC Name: 2-cyano-N-prop-2-ynylacetamide
• InChI: InChI=1S/C6H6N2O/c1-2-5-8-6(9)3-4-7/h1H,3,5H2,(H,8,9)
• InChI Key: UWMHFSKISKQAEA-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)CC#N
• Molecular Formula: C6H6N2O
• Molecular Weight: 122.12 g/mol

Description

“2-cyano-N-(prop-2-yn-1-yl)acetamide” is a chemical compound with the molecular formula C6H6N2O and a molecular weight of 122.12. It is used in biochemical research.

Molecular Structure Analysis

The molecular structure of “2-cyano-N-(prop-2-yn-1-yl)acetamide” can be represented by the SMILES notation: C#CCNC(=O)CC#N.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-cyano-N-(prop-2-yn-1-yl)acetamide” include a predicted melting point of 105.83°C, a predicted boiling point of 348.8°C at 760 mmHg, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.48.

Scientific Research Applications

Thiol Reactivity Profiling

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Proteomics Research

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Oxidative Formylation

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Safety and Hazards

The safety information available for “2-cyano-N-(prop-2-yn-1-yl)acetamide” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

A mixture of 15.4 ml (240 mmol) of propargyl amine and 17.1 ml (160 mmol) of ethyl cyano acetate was heated for 7 hours to 40° C. in a reaction flask. The crystalline material formed was heated for another 17 hours to 70° C. Then, the cooled reddish product was dried at high vacuum to yield 18.4 g (94%) of a red powder, m.p. 100-103° C.